Cas no 750573-24-1 (9,9'-(5-Bromo-1,3-phenylene)bis(9H-carbazole))

• Product Name: 9,9'-(5-Bromo-1,3-phenylene)bis(9H-carbazole)
• CAS No: 750573-24-1
• MF: C₃₀H₁₉BrN₂
• MW: 487.389266252518
• MDL: MFCD28100481
• CID: 2951942
• PubChem ID: 354334434
• Update Time: 2025-11-02

9,9'-(5-Bromo-1,3-phenylene)bis(9H-carbazole) Chemical and Physical Properties

Names and Identifiers

• 9,9'-(5-Bromo-1,3-phenylene)bis(9H-carbazole)
• 1-Bromo-3,5-bis(carbazol-9-yl)benzene
• SJOKONNBSXFPSN-UHFFFAOYSA-N
• 3,5-(Di-9-carbazolyl)bromobenzene
• 1-Bromo-3,5-di(9H-carbazole-9-yl)benzene
• 9-(3-bromo-5-carbazol-9-ylphenyl)carbazole
• 9,9-(5-Bromo-1,3-phenylene)bis(9H-carbazole)
• 9H-Carbazole, 9,9'-(5-bromo-1,3-phenylene)bis-
• AMY42315
• OL10205
• Bromo-1,3-phenylene)bis(9H-carbazole)
• SCHEMBL2810468
• DB-087896
• MFCD28100481
• B5502
• 9,9 inverted exclamation mark -(5-Bromo-1,3-phenylene)bis(9H-carbazole)
• AC-33530
• 9-[3-bromo-5-(9H-carbazol-9-yl)phenyl]-9H-carbazole
• 750573-24-1
• CS-0059890
• SY234367
• AKOS027325494
• 3,5-(Dicarbazol-9-yl)bromobenzene
• AS-48225
• 9-[3-BROMO-5-(CARBAZOL-9-YL)PHENYL]CARBAZOLE
• F19952
• 108-690-6

• MDL： MFCD28100481
• Inchi： 1S/C30H19BrN2/c31-20-17-21(32-27-13-5-1-9-23(27)24-10-2-6-14-28(24)32)19-22(18-20)33-29-15-7-3-11-25(29)26-12-4-8-16-30(26)33/h1-19H
• InChI Key： SJOKONNBSXFPSN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)N1C2C=CC=CC=2C2=CC=CC=C12)N1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 486.07316g/mol
• Monoisotopic Mass: 486.07316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 9.9

Experimental Properties

• Melting Point: 224.0 to 228.0 deg-C

9,9'-(5-Bromo-1,3-phenylene)bis(9H-carbazole) Security Information

• Storage Condition：(BD318048)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 9,9'-(5-Bromo-1,3-phenylene)bis(9H-carbazole)

Comprehensive Overview of 9,9'-(5-Bromo-1,3-phenylene)bis(9H-carbazole) (CAS No. 750573-24-1)

9,9'-(5-Bromo-1,3-phenylene)bis(9H-carbazole), identified by its CAS No. 750573-24-1, is a high-performance organic compound widely utilized in advanced material science and optoelectronic applications. This brominated carbazole derivative has garnered significant attention due to its unique photophysical properties, making it a critical component in the development of organic light-emitting diodes (OLEDs), photovoltaic cells, and other cutting-edge technologies. Researchers and industry professionals are increasingly exploring its potential to address challenges in energy efficiency and sustainable technology.

The molecular structure of 9,9'-(5-Bromo-1,3-phenylene)bis(9H-carbazole) features a central 5-bromo-1,3-phenylene bridge connecting two 9H-carbazole units. This design enhances its thermal stability and electron-transport capabilities, which are essential for high-performance optoelectronic devices. With the growing demand for eco-friendly and energy-saving solutions, this compound is being extensively studied for its role in next-generation displays and lighting systems. Its ability to facilitate efficient charge transport while maintaining low degradation rates positions it as a promising candidate for commercial applications.

In recent years, the push toward green chemistry and sustainable materials has amplified interest in 9,9'-(5-Bromo-1,3-phenylene)bis(9H-carbazole). Scientists are investigating its synthesis routes to minimize environmental impact while maximizing yield and purity. Questions such as "How does 9,9'-(5-Bromo-1,3-phenylene)bis(9H-carbazole) improve OLED efficiency?" or "What are the latest advancements in carbazole-based materials?" are frequently searched, reflecting the compound's relevance in contemporary research. Its compatibility with solution-processing techniques further broadens its applicability, making it a versatile choice for large-scale production.

The optoelectronic properties of CAS No. 750573-24-1 are also being leveraged in the development of organic photovoltaics (OPVs). As renewable energy solutions gain traction, this compound's ability to absorb a broad spectrum of light and convert it into electrical energy is highly valued. Researchers are optimizing its molecular design to enhance power conversion efficiencies, addressing key challenges in solar cell technology. Additionally, its robustness under operational stress makes it a reliable material for long-term applications, aligning with the industry's focus on durability and performance.

Beyond its technical merits, 9,9'-(5-Bromo-1,3-phenylene)bis(9H-carbazole) is also a subject of academic curiosity. Its synthesis, characterization, and application studies are frequently published in peer-reviewed journals, contributing to the broader understanding of organic semiconductors. The compound's role in advancing flexible electronics and wearable technology is another area of exploration, as these fields demand materials that combine flexibility with high electronic performance. This intersection of innovation and practicality ensures its continued prominence in material science discussions.

In summary, 9,9'-(5-Bromo-1,3-phenylene)bis(9H-carbazole) (CAS No. 750573-24-1) stands at the forefront of organic electronic materials. Its multifaceted applications, from OLEDs to solar cells, underscore its importance in modern technology. As research progresses, this compound is poised to play a pivotal role in shaping the future of sustainable and high-efficiency optoelectronic devices, answering the pressing demands of both industry and environmental stewardship.